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Compound of Interest

Compound Name: Lyso iGB3-d7

Cat. No.: B12408733

Get Quote

An In-depth Technical Guide on the Core Chemical Structure, Properties, and Applications of

Lyso-Gb3-d7

Globotriaosylsphingosine-d7 (Lyso-Gb3-d7) is the deuterated form of globotriaosylsphingosine

(Lyso-Gb3), a critical biomarker for the diagnosis and monitoring of Fabry disease, a rare X-

linked lysosomal storage disorder. This technical guide provides a comprehensive overview of

the chemical structure, properties, and applications of Lyso-Gb3-d7, with a focus on its use as

an internal standard in mass spectrometry-based quantification of Lyso-Gb3. Detailed

experimental protocols and visualizations of relevant biological pathways are included to

support researchers, scientists, and drug development professionals in their work.

Chemical Structure and Properties
Lyso-Gb3-d7 is a synthetic, deuterated derivative of Lyso-Gb3. The deuterium labeling provides

a distinct mass shift, making it an ideal internal standard for quantitative analysis by liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Table 1: Chemical and Physical Properties of Lyso-Gb3-d7
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Property Value Source(s)

Chemical Name Globotriaosylsphingosine-d7 [1][2][3]

Synonyms Lyso-ceramide trihexoside-d7 [1][2]

Molecular Formula C₃₆H₆₀D₇NO₁₇

Molecular Weight 792.96 g/mol

Exact Mass 792.48 g/mol

CAS Number 2315262-44-1

Physical Form Powder

Storage Temperature -20°C

Purity >99% (TLC)

Role in Fabry Disease and Mechanism of Action of
Lyso-Gb3
Fabry disease is caused by a deficiency of the lysosomal enzyme α-galactosidase A (α-Gal A),

leading to the accumulation of globotriaosylceramide (Gb3) and its deacylated form, Lyso-Gb3,

in various cells and tissues. Lyso-Gb3 is considered a key pathogenic molecule in Fabry

disease, contributing to the clinical manifestations of the disorder, including pain, kidney failure,

and cardiovascular complications.

Lyso-Gb3 exerts its pathogenic effects through various mechanisms, including the induction of

smooth muscle cell proliferation, modulation of calcium signaling in neurons, and induction of

cellular stress pathways.

Lyso-Gb3 Induced Smooth Muscle Cell Proliferation
Elevated levels of Lyso-Gb3 in Fabry disease patients are associated with the proliferation of

vascular smooth muscle cells, contributing to the vascular pathology observed in the disease.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.mdpi.com/2073-4409/10/2/245
https://pmc.ncbi.nlm.nih.gov/articles/PMC6239936/
https://www.scientificlabs.co.uk/product/860682P-100UG
https://www.mdpi.com/2073-4409/10/2/245
https://pmc.ncbi.nlm.nih.gov/articles/PMC6239936/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lyso-Gb3 Smooth Muscle
Cell Receptor

Intracellular
Signaling Cascade Cell Proliferation

Click to download full resolution via product page

Caption: Lyso-Gb3 induced smooth muscle cell proliferation pathway.

Lyso-Gb3 and Calcium Signaling in Sensory Neurons
Lyso-Gb3 has been shown to directly affect sensory neurons, leading to an increase in

intracellular calcium concentrations. This effect is thought to contribute to the debilitating pain

experienced by many Fabry disease patients. The influx of extracellular calcium is mediated by

voltage-gated calcium channels.
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Caption: Lyso-Gb3 enhances calcium influx in sensory neurons.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12408733/docs?utm_src=pdf-body-img#lyso-gb3-d7-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b12408733/docs?utm_src=pdf-body-img#lyso-gb3-d7-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lyso-Gb3 Induced Protein Ubiquitination and ER Stress
In neuronal cells, Lyso-Gb3 exposure has been demonstrated to disrupt protein translation and

folding, leading to an increase in protein ubiquitination and endoplasmic reticulum (ER) stress.

This cellular stress response may contribute to the neurodegenerative aspects of Fabry

disease.
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Caption: Lyso-Gb3 induced protein ubiquitination and ER stress pathway.

Experimental Protocols: Quantification of Lyso-Gb3
using Lyso-Gb3-d7
The accurate quantification of Lyso-Gb3 in biological matrices is crucial for the diagnosis,

monitoring, and evaluation of therapeutic efficacy in Fabry disease. The use of a stable
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isotope-labeled internal standard like Lyso-Gb3-d7 is essential for achieving high accuracy and

precision in LC-MS/MS methods.

Sample Preparation: Protein Precipitation
A rapid and simple protein precipitation method is commonly employed for the extraction of

Lyso-Gb3 from plasma samples.

Table 2: Sample Preparation Protocol

Step Procedure

1.
Pipette 50 µL of plasma sample, calibrator, or

quality control into a microcentrifuge tube.

2.

Add 200 µL of a protein precipitation solution

containing Lyso-Gb3-d7 (e.g., 5 ng/mL in

methanol).

3. Vortex mix for 30 seconds.

4. Centrifuge at 14,000 rpm for 10 minutes at 4°C.

5.
Transfer the supernatant to an autosampler vial

for LC-MS/MS analysis.

UHPLC-MS/MS Conditions
The following tables summarize typical ultra-high-performance liquid chromatography (UHPLC)

and tandem mass spectrometry (MS/MS) conditions for the analysis of Lyso-Gb3 and Lyso-

Gb3-d7.

Table 3: UHPLC Parameters
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Parameter Condition

Column C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B
0.1% Formic acid in Acetonitrile/Methanol (1:1,

v/v)

Gradient
0-1 min, 30% B; 1-3 min, 30-95% B; 3-4 min,

95% B; 4-4.1 min, 95-30% B; 4.1-5 min, 30% B

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Table 4: Mass Spectrometry Parameters

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temperature 500°C

MRM Transition (Lyso-Gb3) m/z 786.5 -> 282.2

MRM Transition (Lyso-Gb3-d7) m/z 793.5 -> 289.2

Collision Energy Optimized for specific instrument

Cone Voltage Optimized for specific instrument

Experimental Workflow Visualization
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The following diagram illustrates a typical workflow for the quantification of Lyso-Gb3 in plasma

samples using Lyso-Gb3-d7 as an internal standard.
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Click to download full resolution via product page

Caption: Workflow for Lyso-Gb3 quantification using Lyso-Gb3-d7.

Synthesis of Lyso-Gb3-d7
While detailed proprietary synthesis methods for Lyso-Gb3-d7 are not publicly available, the

synthesis of isotopically labeled sphingolipids generally involves multi-step chemical synthesis.

This process typically starts with a deuterated precursor for the sphingoid base or the fatty acid

chain. For comparison, a one-step enzymatic synthesis has been reported for carbon-13

labeled Lyso-Gb3, which may offer a simpler route for producing other isotopically labeled

analogs in the future.

Conclusion
Lyso-Gb3-d7 is an indispensable tool for the accurate and precise quantification of the Fabry

disease biomarker Lyso-Gb3. Its use as an internal standard in LC-MS/MS assays minimizes

analytical variability and ensures reliable results for clinical diagnostics, patient monitoring, and

the development of new therapies. Understanding the chemical properties of Lyso-Gb3-d7, the

biological roles of Lyso-Gb3, and the established analytical methodologies is critical for

advancing research and improving patient outcomes in Fabry disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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